Cas no 1072-45-3 (Aziridine, 1-ethyl-)

Aziridine, 1-ethyl- structure
Aziridine, 1-ethyl- structure
Product Name:Aziridine, 1-ethyl-
CAS No:1072-45-3
MF:C4H9N
MW:71.1209609508514
CID:180648
PubChem ID:150876
Update Time:2025-04-19

Aziridine, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 1-ethyl-
    • 1-Ethylaziridine
    • 1072-45-3
    • Ethylethyleneimine
    • UJGVUACWGCQEAO-UHFFFAOYSA-N
    • n-ethylethylenimine
    • DTXSID20147941
    • 967Y6CL08V
    • n-ethylaziridine
    • UNII-967Y6CL08V
    • Q27271879
    • AI3-50409
    • 1-Ethyl-aziridine
    • Inchi: 1S/C4H9N/c1-2-5-3-4-5/h2-4H2,1H3
    • InChI Key: UJGVUACWGCQEAO-UHFFFAOYSA-N
    • SMILES: N1(CC)CC1

Computed Properties

  • Exact Mass: 71.07357
  • Monoisotopic Mass: 71.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 30.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • PSA: 3.01

Aziridine, 1-ethyl- Related Literature

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